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Compound of Interest

Compound Name: Biotin methyl ester

Cat. No.: B2797733 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of chemical reagents is paramount to both personal safety and experimental success.

This guide provides essential, immediate safety and logistical information for the handling of

Biotin methyl ester, a key biochemical reagent. By offering clear, procedural, and step-by-step

guidance, we aim to be your preferred source for laboratory safety and chemical handling

information, building a foundation of deep trust.

Essential Safety and Physical Properties
Understanding the fundamental properties and potential hazards of a chemical is the first step

in safe handling. While Biotin methyl ester is not classified as a hazardous substance,

adherence to good laboratory practices is crucial.

Physical and Chemical Properties
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Property Value Source

CAS Number 608-16-2 [1]

Molecular Formula C₁₁H₁₈N₂O₃S [1]

Molecular Weight 258.34 g/mol [1][2]

Appearance White solid

Melting Point ~166.5 °C

Solubility

Soluble in DMSO and

moderately soluble in DMF.

Soluble in acetone, methanol,

methyl ethyl ketone, benzene,

and cyclohexene. Insoluble in

saturated and paraffin

hydrocarbons.

Storage and Stability

Proper storage is critical to maintain the integrity of Biotin methyl ester.

Condition Duration Notes

Stock Solution (-80°C) 6 months Sealed from moisture.

Stock Solution (-20°C) 1 month Sealed from moisture.

Personal Protective Equipment (PPE)
The consistent and correct use of Personal Protective Equipment (PPE) is your first line of

defense against potential exposure.
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PPE Category Item Specifications

Eye Protection Safety Goggles
Wear tight-sealing safety

goggles.

Hand Protection Chemical-resistant gloves
Compatible chemical-resistant

gloves should be worn.

Body Protection Laboratory Coat
Wear a suitable protective

clothing.

Respiratory Protection Dust Mask/Respirator
Use a dust mask or respirator

if dust is generated.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a standardized operational plan minimizes the risk of exposure and ensures the

accuracy of your experimental results.

General Handling of a Non-Hazardous Solid Chemical

This protocol provides a general framework for handling Biotin methyl ester in a laboratory

setting.

Preparation:

Ensure your work area is clean and uncluttered.

Verify that all necessary equipment, including your personal protective equipment (PPE),

is clean and readily accessible.

Review the Safety Data Sheet (SDS) for Biotin methyl ester before starting any work.

Weighing the Compound:

Use a calibrated analytical balance.

To minimize the generation of airborne dust, perform weighing in a fume hood or a

designated weighing enclosure if available.
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Use a clean spatula and weighing paper or a weigh boat.

Carefully transfer the desired amount of Biotin methyl ester.

Close the container tightly immediately after use.

Dissolving the Compound:

Based on your experimental needs, select an appropriate solvent (e.g., DMSO, DMF).

Add the solvent to the vessel containing the weighed Biotin methyl ester.

Mix gently until the solid is completely dissolved. This can be done by swirling the

container or using a magnetic stirrer.

If preparing a stock solution, ensure it is clearly labeled with the compound name,

concentration, solvent, and date of preparation.

Use in Experiments:

When transferring the solution, use appropriate pipettes or syringes.

Avoid splashes and spills.

If working with cell cultures or other sensitive biological systems, ensure sterile techniques

are followed.

Post-Handling:

Clean all equipment that has come into contact with Biotin methyl ester.

Dispose of any contaminated disposable items in the appropriate waste container.

Wash your hands thoroughly with soap and water after removing your gloves.

Emergency and Disposal Plans
Being prepared for unexpected events and knowing the correct disposal procedures are critical

aspects of laboratory safety.
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Chemical Spill Workflow

In the event of a spill, a calm and methodical response is essential.

A logical workflow for responding to a chemical spill.

Disposal Plan

Proper disposal of Biotin methyl ester and any contaminated materials is essential to prevent

environmental contamination and comply with regulations.

Solid Waste:

Unused or expired Biotin methyl ester powder should be placed in its original container

or a clearly labeled, sealed container for solid chemical waste.

Contaminated materials such as weigh boats, pipette tips, and gloves should be collected

in a designated, sealed plastic bag or container labeled as "Solid waste contaminated with

Biotin methyl ester."

Liquid Waste:

Solutions containing Biotin methyl ester should be collected in a dedicated, leak-proof,

and chemically resistant container (e.g., a high-density polyethylene bottle).

The container should be labeled as "Liquid waste containing Biotin methyl ester," and all

solvent components should be listed.

General Guidance:

Do not dispose of Biotin methyl ester down the drain or in regular solid waste.

All waste must be disposed of in accordance with local, state, and federal regulations.

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines.

Mandatory Visualizations
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PPE Selection Decision Tree

This diagram illustrates the decision-making process for selecting the appropriate level of

personal protective equipment.

Start: Assess Handling Scenario

Handling solid powder?

Handling liquid solution?

No

Risk of dust generation?

Yes

Risk of splash?

Yes

Standard PPE:
- Lab Coat

- Safety Glasses
- Gloves

No

No
Add:

- Dust Mask/Respirator

Yes
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- Chemical Splash Goggles

Yes
Add:

- Face Shield

High Risk
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A decision tree for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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